Diisohexadecyl adipate

• CAS No.: 59686-69-0
• Molecular Formula: C38H74O4
• Molecular Weight: 595 g/mol
• IUPAC Name: bis(14-methylpentadecyl) hexanedioate
• InChI: InChI=1S/C38H74O4/c1-35(2)29-23-19-15-11-7-5-9-13-17-21-27-33-41-37(39)31-25-26-32-38(40)42-34-28-22-18-14-10-6-8-12-16-20-24-30-36(3)4/h35-36H,5-34H2,1-4H3
• InChI Key: BHGAOGZUKUXCDC-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCCCCCCCCOC(=O)CCCCC(=O)OCCCCCCCCCCCCCC(C)C

Description

Diisohexadecyl adipate (CAS No. 59686-69-0), also referred to as diisocetyl adipate, is a diester of adipic acid and isohexadecyl (C16) alcohol. Structurally, it consists of two branched hexadecyl chains esterified to the carboxyl groups of adipic acid . With a molecular weight of approximately 594.99 g/mol, it is classified as a high-molecular-weight adipate ester . Its long alkyl chains confer unique properties, including high thermal stability, low volatility, and compatibility with polymers like polyvinyl chloride (PVC) .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key physical properties of diisohexadecyl adipate with other adipate esters:

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Density (g/cm³)
Diisobutyl Adipate	258.35	-20	278–280	0.95
Diethylhexyl Adipate	370.57	-67.8	390	0.925
Diisodecyl Adipate	426.67	51 (est.)	426 (est.)	--
Dihexyldecyl Adipate	594.99	181 (est.)	548 (est.)	0.896
This compound	594.99	~200 (est.)	>550 (est.)	~0.89 (est.)

Key Observations :

• Molecular Weight : this compound shares a molecular weight with dihexyldecyl adipate, reflecting its long alkyl chains. This is significantly higher than shorter-chain esters like diisobutyl adipate (258.35 g/mol) .
• Thermal Stability : Longer alkyl chains increase melting and boiling points. This compound’s estimated melting point (~200°C) exceeds that of diisodecyl adipate (51°C), making it suitable for high-temperature applications .
• Volatility : Higher molecular weight reduces volatility, minimizing migration in polymer matrices compared to lower-weight esters like diethylhexyl adipate .

Functional Performance

• Plasticizer Efficiency : Shorter-chain adipates (e.g., diethylhexyl adipate) exhibit superior plasticizing efficiency in PVC due to lower viscosity and better polymer interaction. However, this compound’s branched structure enhances resistance to extraction and leaching .
• Low-Temperature Flexibility: Diisodecyl adipate (DIDA) is known for excellent low-temperature flexibility in PVC, but this compound’s longer chains may reduce cold resistance due to increased rigidity .
• Environmental Impact : Adipates are generally considered safer alternatives to phthalates. However, longer-chain esters like this compound may persist longer in the environment due to slower biodegradation .

Research Findings

• Electrical Properties: Adipates with varying chain lengths (e.g., diisodecyl vs. diisohexadecyl) modulate ionic conductivity in triboelectric nanogenerators (TENGs). Longer chains reduce ionic mobility but enhance dielectric stability .
• Toxicity : While adipates are less toxic than phthalates, emerging studies indicate that esters like bis-2-ethylhexyl adipate (DEHA) and diisobutyl adipate (DIBA) show aquatic toxicity. This compound’s ecotoxicological profile remains understudied .